Cas no 866929-67-1 (2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one
• CAS No: 866929-67-1
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• MDL: MFCD11501648
• CID: 1854953
• PubChem ID: 45257662
• Update Time: 2023-12-21

2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRIFLUORO-1-(PIPERIDIN-4-YL)ETHANONE
• 2,2,2-trifluoro-1-piperidin-4-ylethanone
• 2,2,2-Trifluoro-1-piperidin-4-yl-ethanone
• 2,2,2-trifluoro-1-(piperidin-4-yl)ethan-1-one
• 2,2,2-Trifluoro-1-(4-piperidinyl)ethanone (ACI)

• MDL： MFCD11501648
• Inchi： 1S/C7H10F3NO/c8-7(9,10)6(12)5-1-3-11-4-2-5/h5,11H,1-4H2
• InChI Key： UZBHVBDVSKGEHA-UHFFFAOYSA-N
• SMILES： O=C(C(F)(F)F)C1CCNCC1

Computed Properties

• Exact Mass: 181.071
• Monoisotopic Mass: 181.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2